4-bromo-N-{[2-(4-butylphenyl)-2H-benzotriazol-5-yl]carbamothioyl}benzamide
4-bromo-N-{[2-(4-butylphenyl)-2H-benzotriazol-5-yl]carbamothioyl}benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994493
InChI:
InChI=1S/C24H22BrN5OS/c1-2-3-4-16-5-12-20(13-6-16)30-28-21-14-11-19(15-22(21)29-30)26-24(32)27-23(31)17-7-9-18(25)10-8-17/h5-15H,2-4H2,1H3,(H2,26,27,31,32)
SMILES:
CCCCC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=S)NC(=O)C4=CC=C(C=C4)Br
Molecular Formula:
C24H22BrN5OS
Molecular Weight:
508.4 g/mol
4-bromo-N-{[2-(4-butylphenyl)-2H-benzotriazol-5-yl]carbamothioyl}benzamide
CAS No.:
Cat. No.: VC0994493
Molecular Formula: C24H22BrN5OS
Molecular Weight: 508.4 g/mol
* For research use only. Not for human or veterinary use.
![4-bromo-N-{[2-(4-butylphenyl)-2H-benzotriazol-5-yl]carbamothioyl}benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H22BrN5OS |
|---|---|
| Molecular Weight | 508.4 g/mol |
| IUPAC Name | 4-bromo-N-[[2-(4-butylphenyl)benzotriazol-5-yl]carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C24H22BrN5OS/c1-2-3-4-16-5-12-20(13-6-16)30-28-21-14-11-19(15-22(21)29-30)26-24(32)27-23(31)17-7-9-18(25)10-8-17/h5-15H,2-4H2,1H3,(H2,26,27,31,32) |
| Standard InChI Key | ILKVUBDGINIGJY-UHFFFAOYSA-N |
| SMILES | CCCCC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=S)NC(=O)C4=CC=C(C=C4)Br |
| Canonical SMILES | CCCCC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=S)NC(=O)C4=CC=C(C=C4)Br |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator